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The table below summarizes the key characteristics of Acalisib as a selective PI3Kδ inhibitor.

Property Description

Primary Target PI3Kδ (p110δ isoform) [1] [2]

Reported IC₅₀ for
PI3Kδ

12.7 - 14 nM [1] [2]

Selectivity 114- to 400-fold selective over other Class I PI3K isoforms (α, β, γ); no

significant activity against Class II/III PI3K, mTOR, or DNA-PK [1]

Key Clinical Trial Phase 1b (NCT01705847) in relapsed/refractory lymphoid malignancies [3] [2]

Clinical Dose Up to 400 mg twice daily [2]

Overall Response
Rate (ORR)

42.1% in all patients; 53.3% in CLL patients; 28.6% in NHL/HL patients [2]

Common Adverse
Events

Diarrhea, rash, elevated liver transaminases, and infections [2]
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One study directly compared the metabolic effects of Acalisib with a PI3Kα inhibitor (BYL-719) in obese

mice. The results highlight the distinct roles of different PI3K isoforms [4].

Inhibitor
Primary
Target

Effect on Body Weight
in Obese Mice

Effect on Serum Glucose & Lipids

Acalisib (GS-
9820)

PI3Kδ No significant reduction
[4]

Minor effects [4]

BYL-719 PI3Kα Significant reduction [4] Induced severe hyperglycemia and
increased serum triglycerides/FFA [4]

Acalisib's Role in PI3K Signaling and Experimental
Pathways

Acalisib works by specifically blocking the p110δ isoform of PI3K. The following diagram illustrates the

signaling pathway and its inhibition.
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The experimental workflow for a cell-based potency assay, as inferred from general practices in kinase

inhibitor development, would typically follow these stages:

1. Cell Preparation
(Select B-cell lymphoma or CLL line)

2. Compound Treatment
(Serially dilute Acalisib)

3. Incubation
(48-72 hours)

4. Viability Readout
(MTT, CellTiter-Glo)

5. Data Analysis
(Non-linear regression for IC₅₀)

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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